Cas no 67-68-5 (Dimethyl sulfoxide)

• Product Name: Dimethyl sulfoxide
• CAS No: 67-68-5
• MF: C₂H₆OS
• MW: 78.133439540863
• MDL: MFCD00002089
• CID: 33869
• PubChem ID: 24885165
• Update Time: 2025-07-15

Dimethyl sulfoxide Chemical and Physical Properties

Names and Identifiers

• Methyl sulfoxide
• Dimethyl sulfoxide, USP Grade DMSO, USP Grade
• DMSO~Methyl sulphoxide
• methyl sulfoxide B&amp
• dimethyl sulfoxide hybri-max sterile*filtered
• dimethyl sulfoxide plant cell culture*tested
• Dimethyl sulfoxide, sterile filtered DMSO, sterile filtered
• Diemthyl Sulfoxide
• Dimethyl Sulfoxide BP
• Dimethyl sulphoxide
• DMSO
• Dimethyl sulfoxide
• Dimethylsulfoxide Sulfinylbis
• (Methylsulfinyl)methane
• Dimethyl Sulfoxide [for Spectrophotometry]
• DMSO, sterile filtered
• Methylsulfoxide, Comet assay grade
• DMSO - DIMETHYL SULFOXIDE
• DIMETHYL SULFOXIDE (DMSO)
• D2650
• Dimethyl Sulfoxide [for Liquid Paraffin Test]
• Degassed and low oxygen dimethyl sulfoxide
• Dimethyl sulfoxide ZerO2®
• Sulfoxide
• Sulfinylbis (methane)
• 二甲基亚砜
• Dimethyl sulfoxide(DMSO)
• Dimethylsulfoxide
• Dimethyl Slfoxide
• Methylsulfinylmethane
• Methane, sulfinylbis-
• Demsodrox
• Demasorb
• Dimexide
• Demavet
• Domoso
• Dromisol
• Syntexan
• Somipront
• Infiltrina
• Durasorb
• Hyadur
• Dolicur
• Demeso
• Deltan
• sulfinylbismethane
• Dimethyl sulfur oxide
• Dermasorb
• Kemsol
• Dipirartril-tropico
• Topsym
• Doligur
• Gamasol 90
• Sclerosol
• Sulfinylbis(methane)
• Dimethylsulfoxid
• Dimethylsulfoxyde
• Rimso 50
• Dimethylsulphoxide
• Caswell No. 381
• SQ 9453
• Dimetil sulfoxido
• Acetonitrile
• Dimethyl sulfoxide 99.7%, SuperDry, Water≤50 ppm (by K.F.)
• Dimethyl sulfoxide 99.7%, SuperDry, with molecular sieves ,Water≤50 ppm (by K.F.)
• Thionyl chloride

• MDL： MFCD00002089
• Inchi： 1S/C2H6OS/c1-4(2)3/h1-2H3
• InChI Key： IAZDPXIOMUYVGZ-UHFFFAOYSA-N
• SMILES： CS(=O)C
• BRN： 506008

Computed Properties

• Exact Mass: 78.01390
• Monoisotopic Mass: 78.013936
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 4
• Rotatable Bond Count: 0
• Complexity: 29
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.6
• Topological Polar Surface Area: 36.3

Experimental Properties

• Color/Form: Colorless viscous transparent oily liquid or crystal
• Density: 1.10 g/mL(lit.)
• Melting Point: 16-19 °C (lit.)
• Boiling Point: 189 °C(lit.)
• Flash Point: Fahrenheit: 188.6 ° f < br / > Celsius: 87 ° C < br / >
• Refractive Index: n20/D 1.479(lit.)
• Solubility: H2O: miscible (completely)
• Water Partition Coefficient: Soluble in water, methanol, acetone, ether, benzene, chloroform.
• Stability/Shelf Life: Stable. Incompatible with a very wide range of materials, including acid chlorides, strong acids, strong oxidizing agents, strong reducing agents, phosphorus halides, moisture, copper wool + trichloroacetic acid. Reacts violently with a number of materials - consult a full data sheet before use. Hygroscopic.
• PSA: 36.28000
• LogP: 0.86040
• Merck: 3259
• Vapor Pressure: 0.42 mmHg ( 20 °C)
• Sensitiveness: Hygroscopic
• FEMA: 3875 | METHYLSULFINYLMETHANE
• pka: 35(at 25℃)
• Relative Polarity: 0.444
• Freezing Point: 18.4℃
• Solubility: It can be mixed with water in any proportion, and can dissolve general organic solvents except petroleum ether

Dimethyl sulfoxide Security Information

• Symbol:
• Prompt：warning
• Signal Word：Darning
• Hazard Statement： H227
• Warning Statement： P210,P280,P370+P378,P403+P325,P501
• Hazardous Material transportation number：NA 1993 / PGIII
• WGK Germany：1
• Hazard Category Code： R36/37/38
• Safety Instruction： S24/25-S37/39-S26
• FLUKA BRAND F CODES：3
• RTECS：PV6210000
• Hazardous Material Identification：
• Storage Condition：room temp
• TSCA：Yes
• Toxicity：LD50 orally in rats: 17.9 ml/kg (Bartsch)
• Explosive Limit：1.8-63.0%(V)
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Sulfoxides Sulfoxides
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Sulfoxides
• Solvents and Organic Chemicals Organic Compounds
• Solvents and Organic Chemicals Organic Solvents

Additional information on Dimethyl sulfoxide

Dimethyl sulfoxide (DMSO): A Comprehensive Overview

Dimethyl sulfoxide, commonly abbreviated as DMSO and identified by the CAS number CAS No. 67-68-5, is a versatile and widely studied organic compound. It is a polar aprotic solvent with the chemical formula (CH3)2SO. The compound has gained significant attention in various fields due to its unique properties, including high boiling point, strong solvating power, and ability to dissolve a wide range of organic and inorganic compounds. This article delves into the latest research findings, applications, and significance of DMSO in modern science and industry.

The synthesis of DMSO typically involves the oxidation of dimethyl sulfide (CH3)2S using oxidizing agents such as hydrogen peroxide or oxygen. Recent advancements in catalytic processes have improved the efficiency and sustainability of this synthesis, making it more environmentally friendly. The compound exists as a colorless, odorless liquid with a high boiling point of 189°C, which contributes to its stability under various conditions.

DMSO has been extensively utilized in the pharmaceutical industry as a solvent for drug formulation and delivery systems. Its ability to enhance the bioavailability of drugs has been a focal point of recent research. Studies have shown that DMSO can act as a penetration enhancer, facilitating the transdermal delivery of therapeutic agents. This property has led to its application in topical medications and advanced drug delivery systems.

In the field of materials science, DMSO has emerged as a valuable solvent for synthesizing nanoparticles and conducting polymers. Its high dielectric constant and ability to stabilize intermediates make it ideal for these applications. Recent research has explored the use of DMSO in the synthesis of graphene oxide and other two-dimensional materials, highlighting its role in cutting-edge nanotechnology.

The biomedical applications of DMSO are vast and continue to expand with new discoveries. It is used as a cryoprotectant in cell and tissue preservation, protecting biological samples from damage during freezing and thawing processes. Additionally, DMSO has shown potential in regenerative medicine, particularly in promoting stem cell differentiation and tissue engineering applications.

In environmental science, DMSO has been investigated for its role in mitigating pollution. Recent studies have demonstrated its effectiveness as a solvent in the removal of heavy metals from contaminated water sources. Its ability to form stable complexes with metal ions makes it a promising candidate for water treatment technologies.

The safety profile of DMSO has also been a subject of recent research. While it is generally considered non-toxic at low concentrations, prolonged exposure or high doses can lead to adverse effects. Regulatory agencies continue to monitor its use across industries to ensure compliance with safety standards.

In conclusion, DMSO strong> remains a pivotal compound in various scientific disciplines due to its unique properties and versatility. From pharmaceuticals to nanotechnology, its applications are continually evolving with advancements in research. As scientists uncover new potentials for this compound, its significance in modern science is expected to grow further.